Cas no 1373243-86-7 (N5-Methyllamotrigine)

• Product Name: N5-Methyllamotrigine
• CAS No: 1373243-86-7
• MF: C₁₀H₉Cl₂N₅
• MW: 270.1180
• CID: 1062375
• PubChem ID: 90252513
• Update Time: 2024-11-08

N5-Methyllamotrigine Chemical and Physical Properties

Names and Identifiers

• N5-Methyllamotrigine
• CID 90252513
• 6-(2,3-dichlorophenyl)-5-N-methyl-1,2,4-triazine-3,5-diamine
• 6-(2,3-Dichlorophenyl)-N5-methyl-1,2,4-triazine-3,5-diamine
• SCHEMBL15838650
• 1373243-86-7

• Inchi： 1S/C10H9Cl2N5/c1-14-9-8(16-17-10(13)15-9)5-3-2-4-6(11)7(5)12/h2-4H,1H3,(H3,13,14,15,17)
• InChI Key： WVJYMSFBMQWMAL-UHFFFAOYSA-N
• SMILES： ClC1C(=C([H])C([H])=C([H])C=1C1=C(N=C(N([H])[H])N=N1)N([H])C([H])([H])[H])Cl

Computed Properties

• Exact Mass: 269.0235007g/mol
• Monoisotopic Mass: 269.0235007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.7
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes